N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H13ClF3NO2/c1-23-12-5-2-10(3-6-12)8-15(22)21-14-7-4-11(17)9-13(14)16(18,19)20/h2-7,9H,8H2,1H3,(H,21,22)
• InChI Key: DUFKPNHMODYJCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)Cl)C(F)(F)F
• Molecular Formula: C16H13ClF3NO2
• Molecular Weight: 343.73 g/mol

Description

N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(4-methoxyphenyl)acetamide, commonly known as CTMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. CTMP is a synthetic compound that belongs to the family of amides and is structurally similar to other psychoactive substances like Ritalin and Adderall. In

Mechanism of Action

CTMP works by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are responsible for regulating attention, motivation, and arousal. CTMP inhibits the reuptake of dopamine and norepinephrine, leading to an increase in their levels in the brain. This results in increased focus, alertness, and attention.
Biochemical and Physiological Effects
CTMP has been shown to have several biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also increases the release of glucose into the bloodstream, leading to increased energy levels. CTMP has been shown to have a long duration of action, with effects lasting up to 12 hours.

Advantages and Limitations for Lab Experiments

CTMP has several advantages for lab experiments. It has a long duration of action, making it useful for studying the effects of psychoactive substances over an extended period. It is also easy to synthesize and purify, making it readily available for research. However, CTMP has limitations as well. It is a psychoactive substance and can be addictive, making it difficult to control its use in lab experiments. It also has potential side effects, such as increased heart rate and blood pressure, which can affect the validity of research results.

Future Directions

There are several future directions for research on CTMP. One area of interest is its potential as a treatment for cognitive disorders like ADHD and narcolepsy. Further research is needed to determine its safety and efficacy in treating these conditions. Another area of interest is its potential as a cognitive enhancer. Future research could investigate the effects of CTMP on cognitive function and memory. Additionally, research could focus on developing safer and more effective psychoactive substances with similar mechanisms of action to CTMP.
Conclusion
In conclusion, CTMP is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research. It has been shown to have similar effects to other psychoactive substances like Ritalin and Adderall and has been used in studies to investigate its potential as a treatment for ADHD and narcolepsy and as a cognitive enhancer. CTMP works by increasing the levels of dopamine and norepinephrine in the brain and has several biochemical and physiological effects. While CTMP has several advantages for lab experiments, it also has limitations, such as potential side effects and addictive properties. There are several future directions for research on CTMP, including its potential as a treatment for cognitive disorders and as a cognitive enhancer.

Synthesis Methods

The synthesis of CTMP involves the reaction of 4-chloro-2-(trifluoromethyl)benzoyl chloride with 4-methoxyphenylacetamide in the presence of a base. The reaction yields a white crystalline powder, which is then purified using chromatography. The purity of CTMP can be determined using high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

CTMP has been used in several scientific research studies due to its potential as a psychoactive substance. It has been shown to have similar effects to other psychoactive substances like Ritalin and Adderall. CTMP has been used in studies to investigate its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy. It has also been used in studies to investigate its potential as a cognitive enhancer.